N-1H-benzimidazol-2-yl-2-(1,3-dioxo-1,3-dihydro-2H-pyrrolo[3,4-c]pyridin-2-yl)acetamide

• IUPAC Name: N-(1H-benzimidazol-2-yl)-2-(1,3-dioxopyrrolo[3,4-c]pyridin-2-yl)acetamide
• InChI: InChI=1S/C16H11N5O3/c22-13(20-16-18-11-3-1-2-4-12(11)19-16)8-21-14(23)9-5-6-17-7-10(9)15(21)24/h1-7H,8H2,(H2,18,19,20,22)
• InChI Key: JWWYZAIBYXLKFF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)NC(=O)CN3C(=O)C4=C(C3=O)C=NC=C4
• Molecular Formula: C16H11N5O3
• Molecular Weight: 321.29 g/mol

Description

The compound belongs to a broader class of benzimidazole derivatives, recognized for their diverse pharmacological properties and roles in various chemical reactions. These compounds are pivotal in medicinal chemistry due to their biological relevance and potential therapeutic applications, excluding drug use and dosage considerations.

Synthesis Analysis

The synthesis of related benzimidazole derivatives often involves the formation of key intermediates through condensation reactions, cyclization, and substitutions. For instance, Shibuya et al. (2018) described the development of a clinical candidate that involves intricate synthetic strategies to enhance solubility and bioavailability, highlighting the importance of molecular design in the synthesis of complex molecules like benzimidazoles (Shibuya et al., 2018).

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives is crucial for their chemical behavior and biological activity. Techniques such as NMR, IR, MS, and X-ray crystallography are commonly employed to elucidate the structure of these compounds, offering insights into their 3D conformation and chemical environment which directly impacts their reactivity and interaction with biological targets.

Chemical Reactions and Properties

Benzimidazole derivatives engage in a variety of chemical reactions, including but not limited to, condensations, cyclizations, and nucleophilic substitutions. These reactions are fundamental for the synthesis of diverse analogues with enhanced or modified chemical properties. For example, Yan et al. (2009) explored the synthesis of pyrido[1,2-a]benzimidazole derivatives via a novel multicomponent reaction, showcasing the chemical versatility of benzimidazole scaffolds (Yan et al., 2009).

Mechanism of Action

The mechanism of action of benzimidazole derivatives can vary widely depending on their specific structure and the biological target. For example, some benzimidazole derivatives are used as proton pump inhibitors, while others have antiviral or antibacterial activity.

Safety and Hazards

The safety and hazards of a specific benzimidazole derivative would depend on its exact structure. Some benzimidazole derivatives are used as medications, suggesting they have a favorable safety profile when used appropriately.